Cas no 1089278-99-8 (1-methyl-4-[(2-methyl-3-nitrophenyl)methyl]-Piperazine)

1-methyl-4-[(2-methyl-3-nitrophenyl)methyl]-Piperazine structure
1089278-99-8 structure
Product Name:1-methyl-4-[(2-methyl-3-nitrophenyl)methyl]-Piperazine
CAS No:1089278-99-8
MF:C13H19N3O2
MW:249.308862924576
CID:1098429
PubChem ID:59427904
Update Time:2025-04-20

1-methyl-4-[(2-methyl-3-nitrophenyl)methyl]-Piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-4-[(2-methyl-3-nitrophenyl)methyl]-Piperazine
    • 1-methyl-4-[(2-methyl-3-nitrophenyl)methyl]piperazine
    • 1-(2-methyl-3-nitrobenzyl)-4-methylpiperazine
    • PMTACOKZNIJKSZ-UHFFFAOYSA-N
    • 1089278-99-8
    • DA-15736
    • SCHEMBL310485
    • Inchi: 1S/C13H19N3O2/c1-11-12(4-3-5-13(11)16(17)18)10-15-8-6-14(2)7-9-15/h3-5H,6-10H2,1-2H3
    • InChI Key: PMTACOKZNIJKSZ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC(=C1C)CN1CCN(C)CC1)=O

Computed Properties

  • Exact Mass: 249.147726857g/mol
  • Monoisotopic Mass: 249.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 52.3Ų
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